Cas no 690215-04-4 (6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one)

• Product Name: 6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one
• CAS No: 690215-04-4
• MF: C₁₉H₁₃ClO₃
• MW: 324.757724523544
• CID: 5340862
• Update Time: 2025-06-08

6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one
• (E)-6-chloro-3-(3-(m-tolyl)acryloyl)-2H-chromen-2-one
• 6-chloro-3-[(E)-3-(3-methylphenyl)prop-2-enoyl]chromen-2-one

• Inchi： 1S/C19H13ClO3/c1-12-3-2-4-13(9-12)5-7-17(21)16-11-14-10-15(20)6-8-18(14)23-19(16)22/h2-11H,1H3/b7-5+
• InChI Key： NAVBDZMMRJLZQB-FNORWQNLSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(/C=C/C1=CC=CC(C)=C1)=O)C(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 537
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one

Comprehensive Overview of 6-Chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one (CAS No. 690215-04-4)

The compound 6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one (CAS No. 690215-04-4) is a synthetic organic molecule that belongs to the coumarin derivative family. Its unique structure combines a chlorinated coumarin core with a 3-methylphenyl propenoyl side chain, making it a subject of interest in pharmaceutical and material science research. The E-configuration of the propenoyl group is critical for its biological activity and molecular interactions.

Recent studies highlight the growing demand for functionalized coumarins due to their versatile applications in drug discovery, fluorescence probes, and organic electronics. Researchers are particularly intrigued by the potential of 6-chloro-3-[(2E)-3-(3-methylphenyl)prop-2-enoyl]-2H-chromen-2-one as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine. Its chromophore properties also make it a candidate for OLED materials and sensors.

The synthesis of CAS 690215-04-4 typically involves Knoevenagel condensation or Pd-catalyzed cross-coupling reactions, reflecting advancements in green chemistry and atom-efficient methodologies. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, a key concern for industries prioritizing QC/QA compliance. Users frequently search for "coumarin derivatives solubility" or "synthetic routes for 6-chloro coumarins", underscoring the need for detailed technical data.

In the context of sustainability, this compound’s low toxicity profile (as per preliminary assays) and biodegradability align with the EPA’s Safer Choice initiatives. Discussions on platforms like ResearchGate often revolve around its structure-activity relationship (SAR) and scalability, addressing pain points in process optimization. The inclusion of halogen atoms and conjugated double bonds further fuels exploration in photodynamic therapy and bioimaging.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and regulatory documentation (e.g., REACH, GMP), responding to queries like "where to buy 690215-04-4" or "coumarin analogs for research". The compound’s IP status and patent landscape are equally critical, especially for startups navigating biotech innovation.

Future directions may explore its role in combinatorial chemistry libraries or as a ligand in catalysis, leveraging its electron-rich aromatic system. As AI-driven molecular docking gains traction, 690215-04-4 could emerge in virtual screening pipelines for orphan disease targets.